Cas no 899999-02-1 (N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)ethanediamide)

• Product Name: N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)ethanediamide
• CAS No: 899999-02-1
• MF: C₁₇H₂₁N₃O₄
• MW: 331.3663
• CID: 5459904
• Update Time: 2025-07-16

N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-N'-(3-methoxyphenyl)oxamide
• N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(3-methoxyphenyl)oxalamide
• VU0504515-1
• N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)ethanediamide

• Inchi： 1S/C17H21N3O4/c1-20(2)14(15-8-5-9-24-15)11-18-16(21)17(22)19-12-6-4-7-13(10-12)23-3/h4-10,14H,11H2,1-3H3,(H,18,21)(H,19,22)
• SMILES： O1C([H])=C([H])C([H])=C1C([H])(C([H])([H])N([H])C(C(N([H])C1C([H])=C([H])C([H])=C(C=1[H])OC([H])([H])[H])=O)=O)N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 430
• XLogP3: 1.4
• Topological Polar Surface Area: 83.8

Additional information on N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)ethanediamide

Research Briefing on N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)ethanediamide (CAS: 899999-02-1)

In recent years, the compound N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)ethanediamide (CAS: 899999-02-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)ethanediamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the compound. These efforts have facilitated the production of high-quality batches for further pharmacological evaluation.

Mechanistic studies have revealed that this compound exhibits a high affinity for specific molecular targets, including enzymes and receptors implicated in inflammatory and neurodegenerative diseases. In vitro assays have demonstrated its ability to modulate key signaling pathways, such as the NF-κB and MAPK cascades, which are critical in the regulation of immune responses and cell survival. These findings suggest that N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)ethanediamide could serve as a lead compound for the development of novel anti-inflammatory and neuroprotective agents.

Preclinical evaluations have further highlighted the compound's therapeutic potential. Animal models of chronic inflammation and neurodegenerative disorders, such as Alzheimer's disease, have shown significant improvements in symptom severity following treatment with this molecule. Notably, the compound's ability to cross the blood-brain barrier has been a key factor in its efficacy against central nervous system conditions. These results underscore its promise as a candidate for further clinical development.

Despite these encouraging findings, challenges remain in the optimization of N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)ethanediamide for human use. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies, with the goal of enhancing the compound's pharmacokinetic and pharmacodynamic profiles.

In conclusion, N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)ethanediamide represents a promising avenue for therapeutic innovation in chemical biology and medicine. Its unique structural and functional properties, coupled with its demonstrated efficacy in preclinical models, position it as a valuable candidate for future drug development efforts. Continued research will be essential to fully realize its potential and translate these findings into clinical applications.